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Compound of Interest

Compound Name: 6-Amino-2,3-dichlorobenzonitrile

Cat. No.: B109996

For Immediate Implementation by Laboratory Professionals

The proper disposal of 6-Amino-2,3-dichlorobenzonitrile, a chemical compound utilized in
various research and development applications, is critical for ensuring laboratory safety and
environmental protection. This guide provides a comprehensive, step-by-step protocol for its
safe handling and disposal, designed for researchers, scientists, and drug development
professionals. Adherence to these procedures is paramount to mitigate risks and comply with
regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to be familiar with the hazards
associated with 6-Amino-2,3-dichlorobenzonitrile. This compound is classified as harmful if
swallowed or in contact with skin, and may cause skin, eye, and respiratory irritation.
Therefore, appropriate Personal Protective Equipment (PPE) must be worn at all times.
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PPE Category Specification

Chemical safety goggles or glasses compliant
Eye/Face Protection with OSHA 29 CFR 1910.133 or European
Standard EN166.[1]

] ] Chemical-resistant gloves and a protective lab
Skin Protection )
coat to prevent skin exposure.[1]

A NIOSH/MSHA or European Standard EN 149
) ) approved respirator is necessary if dust may be
Respiratory Protection i o ]
generated or if working in a poorly ventilated

area.[1]

In the event of a spill, the area should be evacuated and well-ventilated. For solid spills, use
dry clean-up methods to avoid generating dust. The collected material is to be treated as
hazardous waste and disposed of according to the procedures outlined below.[1]

Step-by-Step Disposal Protocol

The recommended method for the disposal of 6-Amino-2,3-dichlorobenzonitrile is through a
licensed and approved hazardous waste disposal facility.[1]

e Segregation: Isolate waste 6-Amino-2,3-dichlorobenzonitrile from other chemical waste to
prevent potentially hazardous reactions.[1]

o Containerization: Place the waste in a clearly labeled, sealed, and chemically compatible
container. The container must be in good condition, free of leaks or cracks.[2]

o Labeling: The container must be affixed with a "Hazardous Waste" label, clearly indicating
the full chemical name: "6-Amino-2,3-dichlorobenzonitrile” and its CAS number (147249-
41-0). Do not use abbreviations or chemical formulas.[2]

o Storage: Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area. Ensure segregation from incompatible materials.[1][2]

e Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a certified hazardous waste disposal company to schedule a pickup.[1] Under
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no circumstances should this chemical be disposed of down the drain.[2]

Disposal of Empty Containers

Empty containers that previously held 6-Amino-2,3-dichlorobenzonitrile must also be treated
as hazardous waste unless properly decontaminated.

» Triple Rinsing: Rinse the empty container at least three times with a solvent capable of
removing the chemical residue.[2][3][4]

» Rinsate Collection: The solvent rinsate must be collected and disposed of as hazardous
waste, following the same protocol as the original chemical.[2][3][4]

» Final Disposal: Once triple-rinsed and air-dried, and with the label removed or defaced, the
container may be disposed of as non-hazardous waste, in accordance with your institution's
policies.[1][3][4]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of 6-
Amino-2,3-dichlorobenzonitrile and its containers.
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Disposal of 6-Amino-2,3-dichlorobenzonitrile

Material for Disposal:
6-Amino-2,3-dichlorobenzonitrile
(Waste Product or Contaminated Material)

Is the container empty?

Waste Product Disposal Protocol Empty Container Decontamination

Segregate and store in a labeled, Triple rinse with a suitable solvent
sealed, compatible container. P '

: l

Contact EHS or a certified
hazardous waste disposal company.

Collect rinsate as hazardous waste.

l

Dispose of clean, unlabeled container
as non-hazardous waste.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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